Cas no 1036738-12-1 (2,4,6-trichloropyrido[3,2-d]pyrimidine)

2,4,6-Trichloropyrido[3,2-d]pyrimidine is a heterocyclic compound featuring a pyrido[3,2-d]pyrimidine core with three chlorine substituents at the 2, 4, and 6 positions. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chlorides enhance its utility in nucleophilic substitution reactions, enabling selective functionalization for the development of more complex derivatives. Its stability under standard conditions ensures ease of handling and storage. The compound’s rigid aromatic framework contributes to its role in constructing biologically active molecules, particularly in medicinal chemistry for targeting kinase inhibitors and other therapeutic agents. Its purity and well-defined reactivity profile support reproducible results in research and industrial applications.

2,4,6-trichloropyrido[3,2-d]pyrimidine structure

1036738-12-1 structure

Product Name:2,4,6-trichloropyrido[3,2-d]pyrimidine

CAS No:1036738-12-1

MF:C₇H₂Cl₃N₃

MW:234.469877719879

MDL:MFCD16251065

CID:1142305

PubChem ID:53488052

Update Time:2025-05-28

2,4,6-trichloropyrido[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- Pyrido[3,2-d]pyrimidine, 2,4,6-trichloro-
- 2,4,6-Trichloro-pyrido[3,2-d]pyrimidine
- 2,4,6-Trichloropyrido[3,2-d]pyrimidine
- KPUMPJIRBVOFGW-UHFFFAOYSA-N
- EN300-222339
- DTXSID60705408
- MFCD16251065
- A854930
- C7H2Cl3N3
- A1-02820
- 1036738-12-1
- Z1269178543
- AS-79806
- PB22765
- DB-059031
- SCHEMBL1790043
- CS-0055155
- SY258186
- 2,4,6-trichloropyrido[3,2-d]pyrimidine
- MDL： MFCD16251065
- Inchi： 1S/C7H2Cl3N3/c8-4-2-1-3-5(12-4)6(9)13-7(10)11-3/h1-2H
- InChI Key： KPUMPJIRBVOFGW-UHFFFAOYSA-N
- SMILES： ClC1C2C(=CC=C(N=2)Cl)N=C(N=1)Cl

Computed Properties

Exact Mass: 232.93166
Monoisotopic Mass: 232.931430g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 38.7Å²

Experimental Properties

Color/Form: Yellow to Brown Solid
Density: 1.685±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.8 g/l) (25 º C),
PSA: 38.67

2,4,6-trichloropyrido[3,2-d]pyrimidine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

2,4,6-trichloropyrido[3,2-d]pyrimidine Pricemore >>

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